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Cat. No.: B073825

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisooctyl adipate (DIOA) is a high-molecular-weight branched-chain diester of adipic acid
and isooctyl alcohol. It is a versatile plasticizer known for its excellent low-temperature
flexibility, good electrical properties, and compatibility with a wide range of polymers. This
technical guide provides an in-depth overview of the core chemical and physical properties of
diisooctyl adipate, along with detailed experimental protocols for their determination. The
information presented herein is intended to support research, development, and quality control
activities in various scientific and industrial settings.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of diisooctyl adipate are summarized
in the tables below. These values represent a compilation of data from various reputable
sources and provide a comprehensive overview of the compound's properties.

Table 1: General Chemical Properties of Diisooctyl
Adipate
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Property Value Source(s)
Molecular Formula C22H4204 [1112][3]
Molecular Weight 370.57 g/mol [2][4]

CAS Number 1330-86-5 [11[2][5][6]

Bis(6-methylheptyl)
Synonyms hexanedioate, Adipic acid [7]

diisooctyl ester

Table 2: Physical Properties of Diisooctyl Adipate
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Property Value Conditions Source(s)
Colorless to pale )
Appearance o Ambient [6][8]
yellow, oily liquid
Odor Slight, aromatic - [9]
Density 0.924 - 0.930 g/cm3 20 °C [81I9][10][11]
Boiling Point 205 - 220 °C 4 mmHg [519]
417 °C 760 mmHg [11][12]
Melting Point / Pour
: -710°C - [51€]
Point
Flash Point 195 - 206 °C Closed Cup [10][13]
Viscosity (Dynamic) 13- 15 mPa's 20 °C [10]
Viscosity (Kinematic) 14.8 mma/s 20 °C [11]
Refractive Index 1.447 - 1.451 20 °C [819]
Solubility in Water < 0.1 mg/L 20 °C [10]
Solubility in Organic Soluble in ethanaol, 8]
Solvents ether, acetone
Vapor Pressure 0.021 mbar 100 °C [10]
Vapor Density 12.8 (Air=1) - [10][12][13]
Auto-ignition
350 - 377 °C - [10][11]
Temperature

Experimental Protocols

The determination of the physical and chemical properties of diisooctyl adipate requires

standardized and validated experimental methods. The American Society for Testing and

Materials (ASTM) provides a comprehensive set of standards for such purposes. The following

are detailed methodologies for key experiments related to the properties listed above.
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Determination of Physical and Chemical Properties of
Plasticizers (ASTM D1045)

ASTM D1045 provides a suite of standard test methods for sampling and testing liquid
plasticizers like diisooctyl adipate.[14][15][16][17][18] This standard covers the determination
of several key properties, including acid number, ester content, specific gravity (density), color,
and refractive index.

1. Specific Gravity (Density) Determination:
» Apparatus: Pycnometer, analytical balance, and a constant-temperature water bath.
e Methodology:

o Clean and dry the pycnometer and determine its weight.

o Fill the pycnometer with freshly boiled and cooled distilled water and place it in a constant-
temperature bath at 20 £ 0.1 °C until it reaches thermal equilibrium.

o Adjust the water level to the mark and reweigh the pycnometer.
o Empty and dry the pycnometer, then fill it with the diisooctyl adipate sample.

o Place the filled pycnometer in the constant-temperature bath at 20 £ 0.1 °C until it reaches

thermal equilibrium.
o Adjust the sample level to the mark and reweigh the pycnometer.

o Calculate the specific gravity by dividing the weight of the sample by the weight of the
water.

2. Refractive Index Determination:
o Apparatus: Abbe refractometer with a circulating fluid temperature control system.
» Methodology:

o Calibrate the refractometer using a standard liquid of known refractive index.
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Circulate a constant-temperature fluid (20 £ 0.1 °C) through the refractometer prisms.

[e]

o

Place a few drops of the diisooctyl adipate sample on the lower prism.

[¢]

Close the prisms and allow the instrument to come to thermal equilibrium.

[¢]

Adjust the instrument and light source to obtain the most distinct reading possible and
record the refractive index.

Determination of Solidification Point (Adapted for
Melting/Pour Point) (ASTM D1493)

Given the very low melting point of diisooctyl adipate, determining its solidification point is a
more practical approach. ASTM D1493 provides a general procedure for determining the
solidification point of industrial organic chemicals.[19][20]

o Apparatus: Test tube, a larger air-jacket tube, a stirrer, a cooling bath, and a calibrated
thermometer or thermistor with a resolution of 0.1 °C or better.

o Methodology:
o Place the diisooctyl adipate sample in the test tube.

o Position the test tube inside the air-jacket tube, which is then placed in a cooling bath. The
cooling bath should be maintained at a temperature about 20°C below the expected
solidification point.

o Continuously stir the sample at a constant rate.
o Record the temperature at regular intervals as the sample cools.

o The solidification point is the temperature at which the temperature of the sample remains
constant for a period of time. This occurs as the heat of fusion is released during the
phase change from liquid to solid.

Determination of Distillation Range (Boiling Point)
(ASTM D1078)
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For liquids that are stable during distillation, ASTM D1078 provides a method for determining
the distillation (boiling) range.[21][22][23][24][25]

o Apparatus: Distillation flask, condenser, graduated receiving cylinder, and a calibrated

thermometer.
o Methodology:
o Measure 100 mL of the diisooctyl adipate sample into the distillation flask.
o Assemble the distillation apparatus, ensuring the thermometer bulb is correctly positioned.

o Heat the flask and record the temperature at which the first drop of condensate falls from

the condenser into the receiving cylinder (initial boiling point).

o Continue to heat and record the temperature at various percentages of collected distillate
(e.g., 5%, 10%, 20%, etc.).

o The temperature when the last of the liquid evaporates from the bottom of the flask is the
dry point. The distillation range is the temperature interval between the initial boiling point

and the dry point.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a typical workflow for the characterization of the chemical and
physical properties of a liquid substance like diisooctyl adipate.
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Workflow for Physicochemical Characterization of Diisooctyl Adipate

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of diisooctyl adipate.

Conclusion

This technical guide has provided a detailed overview of the key chemical and physical
properties of diisooctyl adipate. The tabulated data offers a quick reference for researchers,
while the detailed experimental protocols, based on established ASTM standards, provide the
necessary guidance for accurate and reproducible measurements. The presented information
is crucial for ensuring the quality and consistency of diisooctyl adipate in various applications,
from industrial manufacturing to pharmaceutical and drug development research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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